Cas no 2997-97-9 (1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-)

• Product Name: 1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-
• CAS No: 2997-97-9
• MF: C₁₉H₂₄O₄
• MW: 316.391466140747
• CID: 1440863
• PubChem ID: 11056181
• Update Time: 2025-04-20

1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-
• starbld0012540
• SCHEMBL8307260
• 2,2-bis(phenylmethoxymethyl)propane-1,3-diol
• 2997-97-9
• DB-391887
• 2,2-Bis((benzyloxy)methyl)propane-1,3-diol
• 2,2-Bis(benzyloxymethyl)-1,3-propanediol

• Inchi： 1S/C19H24O4/c20-13-19(14-21,15-22-11-17-7-3-1-4-8-17)16-23-12-18-9-5-2-6-10-18/h1-10,20-21H,11-16H2
• InChI Key： QEYZDOXPFJBVTM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CO)(CO)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.16752
• Monoisotopic Mass: 316.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92